Cas no 51482-43-0 (4-formyl-2-methoxyphenyl 2,3,4,6-tetra-O-acetylhexopyranoside)

4-formyl-2-methoxyphenyl 2,3,4,6-tetra-O-acetylhexopyranoside structure
51482-43-0 structure
Product Name:4-formyl-2-methoxyphenyl 2,3,4,6-tetra-O-acetylhexopyranoside
CAS No:51482-43-0
MF:C22H26O12
MW:482.434648036957
CID:935410
PubChem ID:226490
Update Time:2025-04-19

4-formyl-2-methoxyphenyl 2,3,4,6-tetra-O-acetylhexopyranoside Chemical and Physical Properties

Names and Identifiers

    • 4-formyl-2-methoxyphenyl 2,3,4,6-tetra-O-acetylhexopyranoside
    • NSC16965
    • DTXSID20965809
    • AKOS001203768
    • [3,4,5-triacetyloxy-6-(4-formyl-2-methoxyphenoxy)oxan-2-yl]methyl acetate
    • EN300-1192446
    • [3,4,5-TRIS(ACETYLOXY)-6-(4-FORMYL-2-METHOXYPHENOXY)OXAN-2-YL]METHYL ACETATE
    • 1080025-95-1
    • 51482-43-0
    • Z57728540
    • STK732913
    • NSC-16965
    • AKOS016297430
    • UPCMLD0ENAT5509633:001
    • Inchi: 1S/C22H26O12/c1-11(24)29-10-18-19(30-12(2)25)20(31-13(3)26)21(32-14(4)27)22(34-18)33-16-7-6-15(9-23)8-17(16)28-5/h6-9,18-22H,10H2,1-5H3
    • InChI Key: RCOAJUUVGFLXIR-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C(C1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC1C=CC(C=O)=CC=1OC

Computed Properties

  • Exact Mass: 482.14200
  • Monoisotopic Mass: 482.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 13
  • Complexity: 752
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 150Ų

Experimental Properties

  • Density: 1.33
  • Boiling Point: 568.2°C at 760 mmHg
  • Flash Point: 243.5°C
  • Refractive Index: 1.529
  • PSA: 149.96000
  • LogP: 0.96960
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